Cas no 63349-53-1 (Benzeneacetic acid, 4-(phenylthio)-, methyl ester)

Benzeneacetic acid, 4-(phenylthio)-, methyl ester structure
63349-53-1 structure
Product Name:Benzeneacetic acid, 4-(phenylthio)-, methyl ester
CAS No:63349-53-1
MF:C15H14O2S
MW:258.335463047028
CID:1650546
PubChem ID:53956327
Update Time:2025-04-21

Benzeneacetic acid, 4-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-(phenylthio)-, methyl ester
    • Methyl 4-(phenylthio)benzeneacetate
    • 63349-53-1
    • DTXSID301295253
    • Inchi: 1S/C15H14O2S/c1-17-15(16)11-12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: JHXFZCCRADNWQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

  • Exact Mass: 258.07152
  • Monoisotopic Mass: 258.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
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